Cas no 1781886-24-5 (4-(3-fluoro-2,6-dimethoxyphenyl)piperidine)

• Product Name: 4-(3-fluoro-2,6-dimethoxyphenyl)piperidine
• CAS No: 1781886-24-5
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 6483957
• PubChem ID: 84058833
• Update Time: 2025-10-28

4-(3-fluoro-2,6-dimethoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-2,6-dimethoxyphenyl)piperidine
• 1781886-24-5
• EN300-1791311

• Inchi： 1S/C13H18FNO2/c1-16-11-4-3-10(14)13(17-2)12(11)9-5-7-15-8-6-9/h3-4,9,15H,5-8H2,1-2H3
• InChI Key： ODXAMZDYUWPNFO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OC)C1CCNCC1)OC

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-(3-fluoro-2,6-dimethoxyphenyl)piperidine

Recent Advances in the Study of 4-(3-fluoro-2,6-dimethoxyphenyl)piperidine (CAS: 1781886-24-5)

The compound 4-(3-fluoro-2,6-dimethoxyphenyl)piperidine (CAS: 1781886-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This piperidine derivative, characterized by its unique fluorinated and dimethoxylated phenyl ring, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-(3-fluoro-2,6-dimethoxyphenyl)piperidine, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and flow chemistry, have been employed to achieve higher efficiency and scalability. These efforts have resulted in the development of more robust synthetic routes, which are critical for large-scale production and further pharmacological evaluation.

Pharmacological investigations have revealed that 4-(3-fluoro-2,6-dimethoxyphenyl)piperidine exhibits promising activity as a modulator of specific neurotransmitter receptors. In vitro studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. Additionally, preliminary in vivo studies have shown that the compound can cross the blood-brain barrier, further supporting its potential as a central nervous system (CNS) active agent.

Structural-activity relationship (SAR) studies have been conducted to explore the impact of various substituents on the piperidine and phenyl rings. These studies have identified key structural features that enhance receptor binding and selectivity. For instance, the fluorine atom at the 3-position of the phenyl ring has been found to significantly influence the compound's affinity for certain receptor subtypes, while the methoxy groups contribute to its metabolic stability.

In addition to its CNS activity, 4-(3-fluoro-2,6-dimethoxyphenyl)piperidine has also been investigated for its potential anti-inflammatory and analgesic properties. Recent findings indicate that the compound can inhibit the production of pro-inflammatory cytokines in cell-based assays, suggesting a possible role in the management of inflammatory conditions. Further studies are needed to fully elucidate its mechanism of action in this context.

Despite these promising findings, challenges remain in the development of 4-(3-fluoro-2,6-dimethoxyphenyl)piperidine as a therapeutic agent. Issues such as pharmacokinetic properties, toxicity, and formulation stability need to be addressed in future research. Ongoing studies are exploring the use of prodrug strategies and novel delivery systems to overcome these limitations.

In conclusion, 4-(3-fluoro-2,6-dimethoxyphenyl)piperidine (CAS: 1781886-24-5) represents a compound of significant interest in the field of medicinal chemistry. Its unique structural features and promising pharmacological profile make it a valuable candidate for further investigation. Continued research efforts are expected to provide deeper insights into its therapeutic potential and pave the way for its eventual clinical application.